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Compound of Interest

Compound Name: Methyl 4-bromo-3-methylbenzoate

Cat. No.: B120632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-bromo-3-
methylbenzoate, a key chemical intermediate. It covers its chemical identity, physicochemical

properties, synthesis, and applications, with a focus on data relevant to research and

development.

Chemical Identity and Properties
Methyl 4-bromo-3-methylbenzoate is an aromatic ester that serves as a versatile building

block in organic synthesis. Its structure features a benzene ring substituted with a bromo, a

methyl, and a methyl ester group.

Table 1: Chemical Identifiers for Methyl 4-bromo-3-methylbenzoate

Identifier Value

CAS Number 148547-19-7[1][2]

Molecular Formula C₉H₉BrO₂[2]

IUPAC Name methyl 4-bromo-3-methylbenzoate[2]

Synonyms

4-Bromo-m-toluic Acid Methyl Ester, 4-Bromo-3-

methylbenzoic Acid Methyl Ester, Methyl 4-

bromo-m-toluate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b120632?utm_src=pdf-interest
https://www.benchchem.com/product/b120632?utm_src=pdf-body
https://www.benchchem.com/product/b120632?utm_src=pdf-body
https://www.benchchem.com/product/b120632?utm_src=pdf-body
https://www.benchchem.com/product/b120632?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/532878
https://www.thermofisher.com/order/catalog/product/A19078.06
https://www.thermofisher.com/order/catalog/product/A19078.06
https://www.thermofisher.com/order/catalog/product/A19078.06
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physicochemical Properties of Methyl 4-bromo-3-methylbenzoate

Property Value Source

Molecular Weight 229.07 g/mol [1]

Appearance
White to yellow low melting

solid or liquid
[3]

Melting Point 38-44 °C (lit.) [1][3]

Boiling Point (Predicted) 287.4±20.0 °C [3]

Density (Predicted) 1.433±0.06 g/cm³ [3]

Solubility Soluble in Methanol [3]

Spectroscopic Data
As of the latest search, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for Methyl 4-bromo-3-methylbenzoate is not readily available in public

databases. Researchers are advised to perform their own analytical characterization upon

synthesis or acquisition. For reference, spectroscopic data for the isomeric compound Methyl

4-bromobenzoate is widely available.[4]

Synthesis
Methyl 4-bromo-3-methylbenzoate is typically synthesized from its corresponding carboxylic

acid, 4-bromo-3-methylbenzoic acid, through esterification.

Experimental Protocol: Esterification of 4-bromo-3-
methylbenzoic acid
This protocol describes the synthesis of Methyl 4-bromo-3-methylbenzoate from 4-bromo-3-

methylbenzoic acid using methanol and a sulfuric acid catalyst.[3]

Materials:

4-bromo-3-methylbenzoic acid (3 g, 13.19 mmol)
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Methanol (15 ml)

Concentrated sulfuric acid (catalytic amount)

Saturated sodium bicarbonate solution

Silica gel for column chromatography

Procedure:

A concentrated solution of 4-bromo-3-methylbenzoic acid in methanol is prepared.

A catalytic amount of concentrated sulfuric acid is added to the solution.

The reaction mixture is heated to reflux for 14 hours.

After reflux, the mixture is cooled to 0°C.

The reaction is neutralized with a saturated sodium bicarbonate solution, leading to the

precipitation of the solid product.

The precipitated solid is collected by filtration.

The crude product is purified by silica gel column chromatography to yield methyl 4-bromo-
3-methylbenzoate as a white solid (3.1 g, 97% yield).[3]
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Starting Materials

4-bromo-3-methylbenzoic acid

Reaction Mixture

Methanol Conc. H₂SO₄ (catalyst)

Reflux @ 14h

Cool to 0°C

Neutralize with
NaHCO₃ solution

Precipitation of Product

Filtration

Crude Product

Silica Gel Column
Chromatography

Methyl 4-bromo-3-methylbenzoate
(White Solid, 97% Yield)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Methyl 4-bromo-3-methylbenzoate

Coupled Product
(Biaryl structure)

Suzuki Coupling

Organoboron Compound
(e.g., Arylboronic acid)

Pd Catalyst
(e.g., Pd(OAc)₂)

Base
(e.g., K₂CO₃)

Solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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